Cas no 423769-75-9 ((1，3-Dimethyl-1H-thieno[2，3-c]pyrazol-5-yl)methanol)

(1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol is a heterocyclic compound featuring a fused thienopyrazole core with a hydroxymethyl functional group at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The presence of both nitrogen and sulfur heteroatoms enhances its potential for forming diverse molecular interactions, while the hydroxymethyl group offers a reactive site for further derivatization. Its stability under standard conditions and compatibility with common organic solvents make it suitable for multi-step synthesis. The compound is of interest in medicinal chemistry for the development of biologically active molecules due to its scaffold’s resemblance to pharmacologically relevant heterocycles.
(1，3-Dimethyl-1H-thieno[2，3-c]pyrazol-5-yl)methanol structure
423769-75-9 structure
Product Name:(1，3-Dimethyl-1H-thieno[2，3-c]pyrazol-5-yl)methanol
CAS No:423769-75-9
MF:C8H10N2OS
MW:182.242800235748
MDL:MFCD03086155
CID:328046
PubChem ID:2776543
Update Time:2025-06-07

(1，3-Dimethyl-1H-thieno[2，3-c]pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1,3-Dimethyl-1H-thieno-[2,3-c]pyrazol-5-yl)methanol
    • (1,3-dimethylthieno[2,3-c]pyrazol-5-yl)methanol
    • 1H-Thieno[2,3-c]pyrazole-5-methanol,1,3-dimethyl-
    • (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol
    • {1,3-dimethylthieno[2,3-c]pyrazol-5-yl}methanol
    • DTXSID40380171
    • J-500093
    • 423769-75-9
    • FT-0604498
    • 1,3-Dimethyl-5-(hydroxymethyl)-1H-thieno[2,3-c]pyrazole
    • AKOS006229047
    • AS-9223
    • SDCCGMLS-0066040.P001
    • {1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}methanol
    • CS-0327368
    • SCHEMBL3083301
    • MFCD03086155
    • (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol, AldrichCPR
    • (1，3-Dimethyl-1H-thieno[2，3-c]pyrazol-5-yl)methanol
    • MDL： MFCD03086155
    • Inchi： 1S/C8H10N2OS/c1-5-7-3-6(4-11)12-8(7)10(2)9-5/h3,11H,4H2,1-2H3
    • InChI Key： RRJNXBJUHRCXDW-UHFFFAOYSA-N
    • SMILES： S1C(CO)=CC2C(C)=NN(C)C1=2

Computed Properties

  • Exact Mass: 182.05100
  • Monoisotopic Mass: 182.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66.3Ų

Experimental Properties

  • Density: 1.4
  • Melting Point: 133-135
  • Boiling Point: 351.2°C at 760 mmHg
  • Flash Point: 166.2°C
  • Refractive Index: 1.69
  • PSA: 66.29000
  • LogP: 1.43550

(1，3-Dimethyl-1H-thieno[2，3-c]pyrazol-5-yl)methanol Security Information

  • Hazard Statement： Irritant
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

(1，3-Dimethyl-1H-thieno[2，3-c]pyrazol-5-yl)methanol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1，3-Dimethyl-1H-thieno[2，3-c]pyrazol-5-yl)methanol Pricemore >>

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